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Compound of Interest

Compound Name: C.I. Vat blue 22

Cat. No.: B1619531 Get Quote

C.I. Vat Blue 22: A Technical Safety and Handling
Guide
An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is a compilation of publicly available data and is not a

substitute for a manufacturer-provided Safety Data Sheet (SDS). For complete and specific

safety information, please refer to the SDS provided by the supplier of C.I. Vat Blue 22.

Chemical Identification and Physical Properties
C.I. Vat Blue 22 is a complex organic dye belonging to the violanthrone class of vat dyes.

Violanthrone dyes are known for their use in dyeing cotton and other cellulosic fibers. The

chemical identity and key physical properties of C.I. Vat Blue 22 are summarized in the table

below.
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Property Value Reference

C.I. Name Vat Blue 22

C.I. Number 59820

CAS Number 6373-20-2

Molecular Formula C₃₄H₁₂Cl₄O₂

Molecular Weight 594.27 g/mol

Appearance Information not available

Solubility

Insoluble in water in its

oxidized form. Soluble in an

alkaline reducing solution

(leuco form).

[1]

Hazard Identification and Toxicological Summary
A comprehensive toxicological profile for C.I. Vat Blue 22 is not readily available in the public

domain. However, as a chlorinated polycyclic aromatic hydrocarbon (Cl-PAH), it warrants

careful handling due to the potential hazards associated with this class of compounds.[2][3][4]

Some Cl-PAHs are known to be carcinogenic, mutagenic, and teratogenic.[2] The toxicological

concerns for this class of compounds often relate to their ability to interact with the aryl

hydrocarbon receptor (AhR), which can lead to downstream toxic effects.[2][3]

A safety data sheet for a related product, "Vat Dye Navy VD044," indicates that the primary

routes of exposure are inhalation of dust and skin or eye contact.[1] The signs and symptoms

of overexposure may include irritation to the eyes, skin, and respiratory tract.[1]

Quantitative Toxicological Data (Data Gaps)

Specific quantitative data such as LD50 (lethal dose, 50%) and LC50 (lethal concentration,

50%) for C.I. Vat Blue 22 are not available in the reviewed literature. The following table

highlights these data gaps.
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Endpoint Value Species Route

Acute Oral Toxicity

(LD50)
Data not available

Acute Dermal Toxicity

(LD50)
Data not available

Acute Inhalation

Toxicity (LC50)
Data not available

Skin

Irritation/Corrosion

May cause skin

irritation[1]

Eye Irritation/Damage
May cause eye

irritation[1]

Skin Sensitization

Potential for

sensitization with

some dyes[5][6]

Mutagenicity

Data not available for

C.I. Vat Blue 22.

Some Cl-PAHs are

mutagenic.[2]

Carcinogenicity

Data not available for

C.I. Vat Blue 22.

Some Cl-PAHs are

carcinogenic.[2]

Handling Precautions and Exposure Controls
Due to the lack of specific toxicological data and the potential hazards associated with the

chemical class, stringent handling precautions are necessary. The following recommendations

are based on general best practices for handling chemical dyes and powders.

Engineering Controls
Ventilation: Work with C.I. Vat Blue 22 should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of dust.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://prochemicalanddye.com/wp-content/uploads/2021/08/pro_vat_dye_sds_vd044_navy.pdf
https://prochemicalanddye.com/wp-content/uploads/2021/08/pro_vat_dye_sds_vd044_navy.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10872524/
https://pubmed.ncbi.nlm.nih.gov/30213554/
https://en.wikipedia.org/wiki/Chlorinated_polycyclic_aromatic_hydrocarbon
https://en.wikipedia.org/wiki/Chlorinated_polycyclic_aromatic_hydrocarbon
https://www.benchchem.com/product/b1619531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Use of glove bags or other containment strategies is recommended for

handling larger quantities.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following diagram

illustrates the recommended PPE for handling C.I. Vat Blue 22 powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1619531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)

Researcher Prepares
for Handling C.I. Vat Blue 22

Respiratory Protection
(N95 or higher)

1. Don Respirator Eye Protection
(Safety Goggles)

2. Don Eye Protection Hand Protection
(Nitrile Gloves)

3. Don Gloves Body Protection
(Lab Coat, Closed-toe Shoes)

4. Ensure Full Body Coverage
Ready for Safe Handling
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Small Spill of
C.I. Vat Blue 22 Powder

Evacuate Immediate Area
and Restrict Access

Don Appropriate PPE
(See Section 3.2)

Contain the Spill
(Use absorbent pads for liquids,
cover powder with plastic sheet)

Clean Up Spill
(Carefully sweep or vacuum powder.

Avoid creating dust.)

Decontaminate the Area
(Wipe with a damp cloth)

Dispose of Waste
(Collect all waste in a sealed,

labeled container)

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. prochemicalanddye.com [prochemicalanddye.com]

2. Chlorinated polycyclic aromatic hydrocarbon - Wikipedia [en.wikipedia.org]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]

5. Investigating Sensitization Activity of Azobenzene Disperse Dyes via the Direct Peptide
Reactivity Assay (DPRA) - PMC [pmc.ncbi.nlm.nih.gov]

6. Skin irritation and sensitization potential of oxidative hair dye substances evaluated with in
vitro, in chemico and in silico test methods - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [C.I. Vat Blue 22 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619531#c-i-vat-blue-22-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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